Cas no 58511-06-1 (Pentanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)

• Product Name: Pentanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
• CAS No: 58511-06-1
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 341812
• PubChem ID: 311950
• Update Time: 2025-04-19

Pentanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
• ethyl 2-isothiocyanato-3-methylpentanoate
• 2-Isothiocyanato-3-methylpentanoic acid ethyl ester
• NSC219850
• NSC-219850
• 58511-06-1
• MKMRESATFYSQFA-UHFFFAOYSA-N
• DTXSID70309916

• Inchi： 1S/C9H15NO2S/c1-4-7(3)8(10-6-13)9(11)12-5-2/h7-8H,4-5H2,1-3H3
• InChI Key： MKMRESATFYSQFA-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OCC)C(C)CC

Computed Properties

• Exact Mass: 201.08245
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 38.66